Cas no 1185298-56-9 (4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride)

• Product Name: 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride
• CAS No: 1185298-56-9
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 4684035
• Update Time: 2025-06-08

4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride
• 4-(tert-Butyl)phenyl 3-pyrrolidinylmethyl etherhydrochloride
• 3-(4-tert-butylphenoxymethyl)pyrrolidine hydrochloride
• 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride

• Inchi： 1S/C15H23NO.ClH/c1-15(2,3)13-4-6-14(7-5-13)17-11-12-8-9-16-10-12;/h4-7,12,16H,8-11H2,1-3H3;1H
• InChI Key： RKAFBXFTNCZZGB-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(C)(C)C)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 226
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride

Introduction to 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride (CAS No. 1185298-56-9)

4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185298-56-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of ether derivatives, featuring a phenyl ring substituted with a tert-butyl group and an ether linkage to a pyrrolidinylmethyl moiety, all rendered stable in its hydrochloride salt form. The unique structural configuration of this molecule imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group attached to the phenyl ring enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and membrane permeability. This feature is particularly valuable in designing molecules that require efficient absorption and distribution within biological systems. Additionally, the pyrrolidinylmethyl ether segment introduces a nitrogen-containing heterocycle, which is known to be a common pharmacophore in many biologically active compounds. The presence of this moiety often contributes to enhanced binding affinity and selectivity towards target enzymes or receptors.

The hydrochloride salt form of 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride improves its solubility in aqueous solutions, facilitating its use in various formulation processes and enhancing its pharmacokinetic profile. This solubility advantage is particularly important for oral and parenteral drug delivery systems, where solubility directly impacts drug dissolution rates and bioavailability.

In recent years, there has been growing interest in exploring novel scaffolds for the development of therapeutic agents. The structural motif of 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride aligns well with current trends in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition. The combination of a phenolic ether with a pyrrolidine ring offers multiple sites for functionalization, allowing chemists to fine-tune the pharmacological properties of the compound through structural modifications.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research suggests that phenolic ethers, including derivatives like 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride, may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various inflammatory diseases, including arthritis, asthma, and inflammatory bowel disease.

Furthermore, the pyrrolidinylmethyl ether moiety has been identified as a promising scaffold for developing neuroprotective agents. Studies have shown that compounds containing this structural element can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The tert-butyl group on the phenyl ring may also contribute to enhanced blood-brain barrier penetration, further increasing the compound's potential as a central nervous system (CNS) therapeutic.

The synthesis of 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or condensation reactions to introduce the pyrrolidinylmethyl group. The final step typically involves conversion to the hydrochloride salt to enhance stability and solubility.

In terms of analytical characterization, 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride can be identified using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. High-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) can be employed for purity assessment and quantification in sample preparations.

The pharmacological evaluation of 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride has revealed several interesting findings. Preclinical studies indicate that this compound exhibits moderate potency in inhibiting COX-2 expression in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary animal models have shown promising results in reducing inflammation-induced pain responses, further supporting its therapeutic relevance.

Another area of interest is the compound's interaction with kinase enzymes. The pyrrolidinylmethyl moiety is known to be a favorable pharmacophore for targeting kinases involved in cancer signaling pathways. Research is ongoing to evaluate whether 4-(Tert-Butyl)phenyl 3-pyrrolidinylmethyl ether hydrochloride can modulate kinase activity effectively without significant off-target effects. Such interactions could make it a valuable tool for developing kinase inhibitors with improved selectivity and efficacy.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility, stability, and metabolic profile. The hydrochloride salt form of 4-(Tert-Butyl)phenyl 3-pyrrolidinymethyl ether hydrochloride not only enhances solubility but also improves thermal stability compared to its free base form. This makes it more amenable for formulation into various dosage forms, including tablets, capsules, and liquid suspensions.

Regulatory considerations are also crucial in advancing any new pharmaceutical entity into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that 4-(Tert-Butyl)phenyl 3-pyrrolidinymethyl ether hydrochloride is produced consistently under controlled conditions that meet safety and quality standards. Preclinical toxicology studies are essential to assess potential adverse effects before human trials can commence.

The future direction of research on 4-(Tert-Butyl)phenyl 3-pyrrolidinymethyl ether hydrochloride includes exploring its potential as an adjuvant therapy alongside existing treatments for chronic inflammatory diseases. Additionally, investigating its mechanism of action at a molecular level could provide insights into how it interacts with biological targets and elicits therapeutic effects.

In conclusion,4-(Tert-Butyl)pheny l3-pyrro lidiny lmeth ylmethane hydroch lor ide (CAS No.,1185298 -56 -9 ) represents an intriguing compound with multifaceted pharmacological properties . Its unique structural features make it suitable for further exploration i n dr ug dis covery , particularly i n anti -i nflammatory an d neuroprotective therapies . With continued research an d optimization , this compoun d holds promise as a lead mo lecu le f o r developi ng no vel thera peu tic s t hat can imp rove patient outcomes . p >